Cas no 2694729-42-3 (3-Amino-2,6-difluoro-4-methoxybenzaldehyde)

• Product Name: 3-Amino-2,6-difluoro-4-methoxybenzaldehyde
• CAS No: 2694729-42-3
• MF: C₈H₇F₂NO₂
• MW: 187.143489122391
• MDL: MFCD34475156
• CID: 5464402
• PubChem ID: 165947594
• Update Time: 2025-06-15

3-Amino-2,6-difluoro-4-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-amino-2,6-difluoro-4-methoxybenzaldehyde
• Z4749561578
• 3-Amino-2,6-difluoro-4-methoxybenzaldehyde

• MDL： MFCD34475156
• Inchi： 1S/C8H7F2NO2/c1-13-6-2-5(9)4(3-12)7(10)8(6)11/h2-3H,11H2,1H3
• InChI Key： AYFINBZXASHUAT-UHFFFAOYSA-N
• SMILES： FC1=C(C=O)C(=CC(=C1N)OC)F

Computed Properties

• Exact Mass: 187.04448479 g/mol
• Monoisotopic Mass: 187.04448479 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 187.14
• XLogP3: 0.9
• Topological Polar Surface Area: 52.3

Additional information on 3-Amino-2,6-difluoro-4-methoxybenzaldehyde

Introduction to 3-Amino-2,6-difluoro-4-methoxybenzaldehyde (CAS No. 2694729-42-3) and Its Emerging Applications in Chemical Biology

3-Amino-2,6-difluoro-4-methoxybenzaldehyde, identified by its unique Chemical Abstracts Service (CAS) number 2694729-42-3, is a fluorinated aromatic aldehyde that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by the presence of both amino and methoxy functional groups, alongside fluorine substituents, which endow it with distinct chemical properties and biological activities. The structural features of 3-amino-2,6-difluoro-4-methoxybenzaldehyde make it a versatile intermediate in the synthesis of more complex pharmacophores, particularly in the development of novel therapeutic agents.

The fluorine atoms at the 2- and 6-positions play a crucial role in modulating the electronic and steric properties of the molecule. Fluorine is known for its ability to enhance metabolic stability, improve binding affinity to biological targets, and influence the pharmacokinetic profile of drug candidates. In recent years, there has been a surge in research focused on fluorinated compounds due to their potential to yield more effective and selective drugs. The amino group at the 3-position provides a site for further functionalization, allowing chemists to explore diverse modifications such as coupling with carboxylic acids or heterocyclic scaffolds. Meanwhile, the methoxy group at the 4-position contributes to electron donation, which can affect the molecule's reactivity and interaction with biological systems.

Recent advancements in synthetic chemistry have enabled more efficient access to 3-amino-2,6-difluoro-4-methoxybenzaldehyde, making it more accessible for medicinal chemists. Modern methodologies, including transition-metal-catalyzed cross-coupling reactions and fluorous chemistry techniques, have streamlined the synthesis of this compound while maintaining high purity standards. These improvements have facilitated its incorporation into larger drug discovery campaigns, where it serves as a key building block for designing small molecules with therapeutic potential.

In the realm of drug discovery, 3-amino-2,6-difluoro-4-methoxybenzaldehyde has been explored as a precursor for various bioactive molecules. Its aldehyde functionality allows for condensation reactions with nucleophiles such as amines or hydrazines, leading to imines or hydrazones that can further be transformed into pharmacologically relevant structures. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in inflammatory pathways. The combination of fluorine substitution, amino group accessibility, and methoxy group stability makes it an attractive scaffold for modulating enzyme activity with high precision.

One particularly noteworthy application of 3-amino-2,6-difluoro-4-methoxybenzaldehyde is in the development of kinase inhibitors. Kinases are critical enzymes that play a central role in many cellular processes, including signal transduction and cell division. Dysregulation of kinase activity is often implicated in diseases such as cancer and inflammatory disorders. Researchers have leveraged the structural features of this compound to design inhibitors that target specific kinases by forming hydrogen bonds or hydrophobic interactions with key residues in the enzyme's active site. The presence of fluorine atoms has been shown to enhance binding affinity through dipole interactions and improve selectivity over closely related enzymes.

Another area where 3-amino-2,6-difluoro-4-methoxybenzaldehyde has found utility is in the synthesis of probes for biochemical studies. Fluorescent derivatives of this compound have been used to monitor enzyme activity in vitro and in living cells. The aldehyde group can be coupled with fluorescent dyes or biotinylated reagents, enabling researchers to track biological processes with high sensitivity. Additionally, the rigid aromatic core provides a stable platform for attaching multiple functional groups without compromising structural integrity.

The impact of fluorinated aromatic aldehydes like 3-amino-2,6-difluoro-4-methoxybenzaldehyde extends beyond their role as intermediates; they also serve as valuable tools for understanding structure-activity relationships (SAR). By systematically varying substituents on the benzaldehyde core—such as introducing different halogens or altering the positions of amino and methoxy groups—chemists can gain insights into how these modifications influence biological activity. Such studies are essential for optimizing drug candidates and ensuring they exhibit desirable properties such as efficacy, selectivity, and bioavailability.

Looking ahead, the future prospects for 3-amino-2,6-difluoro-4-methoxybenzaldehyde are promising given its versatility and potential applications. As drug discovery efforts continue to evolve toward more targeted and personalized therapies, compounds like this one will remain indispensable tools for medicinal chemists. Advances in computational chemistry may further accelerate the design of novel derivatives by predicting their biological activity before experimental synthesis even begins. This interdisciplinary approach promises to shorten development timelines while improving success rates.

In conclusion,3-amino-2,6-difluoro-4-methoxybenzaldehyde (CAS No. 2694729-42-3) represents an important asset in modern chemical biology research. Its unique structural attributes—comprising an aromatic ring substituted with amino,fluorine,and methoxy groups—make it a valuable intermediate for synthesizing bioactive molecules across multiple therapeutic areas including oncology,inflammation,and neurology,among others*. As our understanding grows,this compound will undoubtedly continue playing a pivotal rolein advancing both academic researchand industrial applications.